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Compound of Interest

Compound Name: 4-Fluorocinnamic acid

Cat. No.: B107693 Get Quote

Essential Safety and Handling Guide for 4-
Fluorocinnamic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Fluorocinnamic acid in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Safety Summary
4-Fluorocinnamic acid is a chemical that requires careful handling due to its potential health

effects. It is classified as toxic if swallowed, causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[1][2][3][4]

Signal Word: Danger[1]

Primary Hazards:

Acute oral toxicity[1]

Skin corrosion/irritation[2][4]

Serious eye damage/eye irritation[2][4]

Specific target organ toxicity — single exposure (respiratory tract irritation)[2]
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A summary of key quantitative data for 4-Fluorocinnamic acid is presented in the table below.

Property Value

Molecular Formula C9H7FO2[2]

Molecular Weight 166.15 g/mol [2][4]

Appearance Off-white to white solid[1][5]

Melting Point 209 - 210 °C (408 - 410 °F)

Hazard Statements H301, H315, H319, H335

UN Number 2811[1]

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment must be worn at all

times when handling 4-Fluorocinnamic acid.[6]
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield (European

standard - EN 166).[2]

Protects against splashes and

dust, preventing serious eye

irritation.[7]

Hand Protection

Chemical-resistant protective

gloves (e.g., neoprene or butyl

rubber).[2][7][8]

Prevents skin contact and

subsequent irritation.[7] Always

inspect gloves before use and

remove them carefully to avoid

skin contamination.[1][8]

Body Protection
A lab coat or other suitable

protective clothing.[6][9]

Protects skin and personal

clothing from spills and

contamination.[7]

Respiratory Protection

A dust mask (e.g., N95) or a

respirator with a P2 filter is

required when dust is

generated or if ventilation is

inadequate.[9]

Prevents inhalation of dust,

which can cause respiratory

irritation.[9]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for the safe handling of 4-Fluorocinnamic
acid. The following steps should be followed:

3.1. Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][9]

Ensure that an emergency eyewash station and a safety shower are readily accessible.[8][9]

Assemble all necessary PPE and ensure it is in good condition before starting any work.

Keep the container of 4-Fluorocinnamic acid tightly closed when not in use.[1][10]

3.2. Handling and Use:
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Avoid the formation of dust during handling.[1][2][10]

Weigh the compound carefully, minimizing the generation of airborne particles.[9]

Do not breathe in dust, vapor, mist, or gas.[1][2]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not eat, drink, or smoke in the work area.[1][9]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][3][9]

3.3. Storage:

Store in a cool, dry, and well-ventilated place.[5][10]

Keep the container tightly sealed to prevent moisture absorption.[5]

Store locked up and away from incompatible materials such as strong oxidizing agents.[1][5]

Emergency and Disposal Plan
4.1. First Aid Measures:
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Exposure Route First Aid Procedure

If Swallowed

Immediately call a POISON CENTER or doctor.

[1] Rinse mouth with water; do not induce

vomiting.[2]

If on Skin

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][2] Remove

contaminated clothing and wash it before reuse.

[1] Seek immediate medical attention if irritation

persists.[2]

If Inhaled

Move the person to fresh air and keep them

comfortable for breathing.[1][2][10] Call a

POISON CENTER or doctor if you feel unwell.

[1][2]

If in Eyes

Rinse cautiously with water for several minutes.

[1][3] Remove contact lenses if present and

easy to do so. Continue rinsing.[1][3] Seek

immediate medical advice.[2]

4.2. Spill and Leak Procedures:

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Avoid dust formation.[1][2]

Sweep or shovel the spilled solid material into a suitable, labeled container for disposal.[1][2]

[10]

Do not let the product enter drains.

4.3. Disposal Plan:

Dispose of 4-Fluorocinnamic acid and its container as hazardous waste.[6]
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Waste material must be disposed of in accordance with national and local regulations.

Do not mix with other waste. Leave the chemical in its original container if possible.

Contact your institution's environmental health and safety (EHS) office to schedule a pickup

for the hazardous waste.[6]

Workflow for Safe Handling of 4-Fluorocinnamic
Acid
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Workflow for Safe Handling of 4-Fluorocinnamic Acid

Preparation
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Caption: A logical workflow for the safe handling of 4-Fluorocinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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